Cas no 2137517-86-1 (Methyl 2-(2-bromo-5-fluorophenyl)prop-2-enoate)

• Product Name: Methyl 2-(2-bromo-5-fluorophenyl)prop-2-enoate
• CAS No: 2137517-86-1
• MF: C₁₀H₈BrFO₂
• MW: 259.071725845337
• CID: 5256924
• Update Time: 2025-08-05

Methyl 2-(2-bromo-5-fluorophenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2-bromo-5-fluorophenyl)prop-2-enoate
• Benzeneacetic acid, 2-bromo-5-fluoro-α-methylene-, methyl ester
• Methyl 2-(2-bromo-5-fluorophenyl)prop-2-enoate

• Inchi： 1S/C10H8BrFO2/c1-6(10(13)14-2)8-5-7(12)3-4-9(8)11/h3-5H,1H2,2H3
• InChI Key： KTOMLNFRFYCDNS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(=C)C(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3

Additional information on Methyl 2-(2-bromo-5-fluorophenyl)prop-2-enoate

Methyl 2-(2-bromo-5-fluorophenyl)prop-2-enoate: A Comprehensive Overview

Methyl 2-(2-bromo-5-fluorophenyl)prop-2-enoate, identified by the CAS number No 2137517-86-1, is a significant compound in the realm of organic chemistry. This compound is characterized by its unique structure, which includes a methyl ester group attached to a substituted propenoate moiety. The presence of both bromine and fluorine substituents on the aromatic ring introduces interesting electronic and steric properties, making it a valuable molecule for various applications in research and industry.

The synthesis of Methyl 2-(2-bromo-5-fluorophenyl)prop-2-enoate typically involves multi-step organic reactions, often starting from brominated aromatic compounds and incorporating fluorine through electrophilic substitution or other advanced methodologies. Recent studies have highlighted the efficiency of using microwave-assisted synthesis for this compound, which not only accelerates the reaction process but also enhances the yield and purity of the final product.

One of the most notable applications of Methyl 2-(2-bromo-5-fluorophenyl)prop-2-enoate is in the field of drug discovery. Its structure serves as a versatile scaffold for designing bioactive molecules, particularly in anti-cancer and anti-inflammatory drug development. Researchers have demonstrated that this compound exhibits promising pharmacokinetic properties, including good absorption and moderate stability in physiological conditions.

In addition to its pharmaceutical applications, Methyl 2-(2-bromo-5-fluorophenyl)prop-2-enoyl derivatives have found utility in materials science. The compound's ability to form stable coordination complexes with transition metals has led to its use in catalytic processes, such as asymmetric hydrogenation and cross-coupling reactions. Recent advancements in this area have leveraged the unique electronic properties of the bromine and fluorine substituents to enhance catalytic efficiency.

The study of Methyl 2-(2-bromo-5-fluorophenyl)prop-2-enoyl derivatives has also contributed significantly to our understanding of supramolecular chemistry. By incorporating this compound into self-assembled monolayers (SAMs), scientists have explored its potential in creating nanostructured surfaces with tailored functionalities. These surfaces exhibit applications in sensors, drug delivery systems, and advanced coatings.

From an environmental perspective, the stability and biodegradation of Methyl 2-(2-bromo-5-fluorophenyl)prop-2-enoyl compounds have been subjects of recent research. Studies indicate that while these compounds are relatively stable under standard conditions, they can undergo hydrolysis under specific pH and temperature conditions, leading to the formation of less toxic byproducts.

In conclusion, Methyl 2-(No 17499884) stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications across pharmaceuticals, catalysis, materials science, and environmental studies underscore its importance as a key molecule in contemporary research. As ongoing studies continue to uncover new facets of its properties and potential uses, this compound is poised to play an even more prominent role in future scientific endeavors.